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Compound of Interest

Compound Name: c-Di-AMP sodium salt

Cat. No.: B1574537

Get Quote

Document Type: Technical Support / Troubleshooting Molecule: Cyclic di-adenylate

monophosphate (c-di-AMP), Sodium Salt Application: STING Agonist, Bacterial Second

Messenger Signaling[1]

Core Technical Overview
c-di-AMP is a cyclic dinucleotide that functions as a vital second messenger in bacteria and a

potent agonist of the mammalian STING (Stimulator of Interferon Genes) pathway.[1] In its

sodium salt form, it exhibits significantly improved aqueous solubility compared to the free acid.

However, its phosphodiester linkages are susceptible to hydrolysis, and the lyophilized powder

is hygroscopic. Proper handling is non-negotiable for maintaining biological activity over

months or years.

The "Golden Rules" of c-di-AMP Storage
Avoid Freeze-Thaw Cycles: Repeated phase changes shear the molecular structure and

introduce condensation that accelerates hydrolysis.

pH is Critical: Stability is maximal at neutral pH (7.0–7.5).[1] Acidic conditions accelerate

depurination; alkaline conditions promote phosphodiester cleavage.[1]
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Concentration Matters: Store stock solutions at high concentrations (e.g., 1 mg/mL or 1–5

mM) to maximize stability, then dilute immediately before use.

Experimental Protocols: Preparation & Storage
Protocol A: Reconstitution of Lyophilized Powder
Objective: Create a stable stock solution free of contaminants.

Materials:

c-di-AMP Sodium Salt (Lyophilized)[1][2][3]

Solvent: Endotoxin-free water (for cell culture) or PBS (pH 7.4).[1]

0.22 µm PES (Polyethersulfone) Syringe Filter.[1]

Step-by-Step:

Equilibration: Allow the vial to warm to Room Temperature (RT) for 15 minutes before

opening.

Why? Opening a cold vial introduces atmospheric moisture (condensation), which

degrades the hygroscopic powder.[1]

Centrifugation: Briefly spin down the vial (2,000 x g, 30 sec) to ensure all powder is at the

bottom.

Solvation: Add endotoxin-free water or PBS to achieve a stock concentration of 1 mg/mL

(approx. 1.4 mM).[1]

Note: The sodium salt is soluble up to ~14–20 mg/mL in water, but 1 mg/mL is safer to

prevent precipitation during freezing.

Mixing: Vortex gently or use an ultrasonic bath for 30 seconds. Ensure the solution is clear.

Sterilization: Pass the solution through a 0.22 µm PES filter.

Critical:Do NOT autoclave c-di-AMP solutions. High heat degrades the cyclic structure.
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Protocol B: Long-Term Storage (The Aliquot System)
Objective: Prevent degradation during storage.[1]

Aliquoting: Immediately divide the stock solution into single-use aliquots (e.g., 50 µL or 100

µL) in high-quality polypropylene tubes (e.g., Eppendorf LoBind).

Self-Validating Check: Label tubes with the date and batch number. Never re-freeze an

aliquot once thawed.[1]

Freezing:

Short-term (< 1 month): -20°C is acceptable.[1]

Long-term (> 6 months): -80°C is required.[1][4]

Protection: Store tubes in a light-proof box. While c-di-AMP is not acutely photosensitive,

long-term UV exposure can induce radical damage.[1]

Visualizing the Workflow
The following diagram illustrates the critical decision points in the reconstitution and storage

workflow to minimize degradation risks.
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CRITICAL CHECKPOINT
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(0.22 µm PES)

Aliquot into
Single-Use Vials

Store at -80°C
(>6 Months)

Click to download full resolution via product page

Caption: Optimized workflow for c-di-AMP reconstitution. The filtration step is critical as

autoclaving destroys the molecule.

Troubleshooting & FAQs
Direct solutions to common laboratory issues.
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Q1: My c-di-AMP solution has precipitated after thawing.
What happened?
Diagnosis: This is likely a "salting out" effect caused by freezing a high-concentration salt

solution, or pH drift.[1] The Fix:

Warm the tube to 37°C for 5–10 minutes.

Vortex vigorously.[1]

If precipitate remains, the pH may have shifted. Check pH (target 7.0–7.5).

Prevention: Do not freeze at concentrations >5 mg/mL. Use water rather than high-salt

buffers (like 10x PBS) for the master stock.[1]

Q2: Can I store the solution at 4°C?
Answer: Only for very short periods (24–48 hours). Reasoning: At 4°C, spontaneous hydrolysis

of the phosphodiester bond occurs slowly. More importantly, if the solution is not sterile,

bacterial contamination will rapidly degrade c-di-AMP via secreted phosphodiesterases (PDEs).

[1] Data:

Temperature Stability Estimate Recommendation

RT (25°C) < 24 Hours Immediate Use Only

4°C 2–5 Days Short-term experiments

-20°C 1–6 Months Standard Storage

| -80°C | > 1 Year | Long-term Banking |[1]

Q3: Why use the Sodium Salt instead of the Free Acid?
Answer: Solubility. The free acid form of c-di-AMP is poorly soluble in water, requiring NaOH

titration which is difficult to reproduce accurately in small volumes. The sodium salt dissolves

instantly in water or PBS, ensuring consistent dosing for biological assays.
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Q4: How do I verify if my c-di-AMP has degraded?
Answer: Degradation results in the linearization of the cyclic ring. Method: Run 2 µL of stock on

HPLC or LC-MS.

Intact: Single peak at MW ~702 Da (Disodium salt) / ~658 Da (Free anion).[1]

Degraded: Appearance of linear pApA (5'-phosphoadenylyl-(3'->5')-adenosine) or monomeric

AMP.[1]

Degradation Pathway Visualization
Understanding how the molecule breaks down helps in preventing it. The primary enemy is

hydrolysis (enzymatic or chemical).[1]

c-di-AMP
(Cyclic Active)

5'-pApA
(Linear Intermediate)

 Hydrolysis
 (PDEs / Heat / pH) 2 x AMP

(Inactive Monomers)
 Further Hydrolysis

Click to download full resolution via product page

Caption: Degradation pathway. The cleavage of the first phosphodiester bond renders the

molecule biologically inactive for STING signaling.

Summary Data Tables
Solubility Profile (Sodium Salt)
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Solvent Solubility Limit Notes

Water ~20 mM (14 mg/mL)
Optimal for stock preparation.

[1]

PBS (pH 7.4) ~2–5 mM
High salt in PBS reduces

solubility limit slightly.[1]

DMSO < 1 mM
Not recommended. Poor

solubility.

Ethanol Insoluble
Do not use for reconstitution.

[1]

Note: Data derived from Tocris and Biolog technical sheets [1, 2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Long-Term Storage & Stability of c-di-
AMP Sodium Salt]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1574537/docs#technical-guide-long-term-storage-
stability-of-c-di-amp-sodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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